Cas no 57775-08-3 (3-(4-Bromophenyl)propionitrile)

• Product name: 3-(4-Bromophenyl)propionitrile
• CAS No: 57775-08-3
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD01310795
• CID: 57189
• PubChem ID: 2735611

3-(4-Bromophenyl)propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)propanenitrile
• 3-(4-Bromophenyl)propionitrile
• 3-(4-Bromo-phenyl)-propionitrile
• zlchem 986
• PubChem20432
• 4-Bromobenzenepropanenitrile
• Benzenepropanenitrile,4-bromo-
• 3-(p-bromophenyl)propionitrile
• ZLD0452
• QAWLKTDBUQOFEF-UHFFFAOYSA-N
• 8533AB
• OR3087
• FCH4871529
• VZ25999
• FS011453
• BC004556
• SCHEMBL2026682
• A8227
• AKOS009159045
• L-HISTIDINEMONOHYDROCHLORIDE
• O10869
• TS-02987
• DTXSID60370832
• FT-0640484
• A831599
• MFCD01310795
• 57775-08-3
• EN300-178112
• 3-(4-bromophenyl)propionitrile, AldrichCPR
• CS-0158403
• DB-006237
• 673-011-7

• MDL： MFCD01310795
• Inchi： 1S/C9H8BrN/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6H,1-2H2
• InChI Key： QAWLKTDBUQOFEF-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C#N

Computed Properties

• Exact Mass: 208.98400
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1,42 g/cm3
• Boiling Point: 118°C 1mm
• PSA: 23.79000
• LogP: 2.90528

3-(4-Bromophenyl)propionitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38-52
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R20/21/22

3-(4-Bromophenyl)propionitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-Bromophenyl)propionitrile

Introduction to 3-(4-Bromophenyl)propionitrile (CAS No. 57775-08-3)

3-(4-Bromophenyl)propionitrile, identified by its CAS number 57775-08-3, is a significant chemical compound in the field of pharmaceutical and biochemical research. This compound, featuring a 4-bromophenyl group attached to a propionitrile moiety, has garnered attention due to its versatile applications in synthetic chemistry and drug development. The presence of the bromine substituent enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural properties of 3-(4-Bromophenyl)propionitrile contribute to its utility in various chemical transformations. The nitrile group (-CN) can undergo hydrolysis to form a carboxylic acid, while the brominated aromatic ring provides a site for nucleophilic aromatic substitution reactions. These characteristics make it particularly useful in the construction of pharmacophores, which are key structural elements in drug design.

In recent years, 3-(4-Bromophenyl)propionitrile has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism. The bromine atom on the phenyl ring allows for further functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity.

One notable area of research involves the use of 3-(4-Bromophenyl)propionitrile in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By modifying the structure of 3-(4-Bromophenyl)propionitrile, scientists have been able to develop molecules that selectively inhibit specific kinases, thereby disrupting abnormal signaling pathways. These findings have opened up new avenues for therapeutic intervention.

Another significant application of 3-(4-Bromophenyl)propionitrile is in the field of neurodegenerative disease research. Researchers have investigated its potential as a precursor for compounds that can modulate neurotransmitter systems. The ability to introduce diverse functional groups into the molecule allows for the creation of analogs with tailored pharmacological properties. This has led to promising results in preclinical studies aimed at developing treatments for conditions such as Alzheimer's and Parkinson's diseases.

The chemical synthesis of 3-(4-Bromophenyl)propionitrile is another area where advancements have been made. Modern synthetic methodologies have improved the efficiency and yield of its production, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of complex substituents onto the aromatic ring, expanding the library of possible derivatives.

In conclusion, 3-(4-Bromophenyl)propionitrile (CAS No. 57775-08-3) is a versatile and valuable compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists and biochemists working on drug discovery and development. As research continues to uncover new applications, this compound is poised to play an even greater role in advancing our understanding and treatment of various diseases.